Cas no 1697320-92-5 (5-methyl-2-(pent-4-yn-1-yl)aminobenzoic acid)

• Product Name: 5-methyl-2-(pent-4-yn-1-yl)aminobenzoic acid
• CAS No: 1697320-92-5
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 5941422
• PubChem ID: 106222403
• Update Time: 2025-06-08

5-methyl-2-(pent-4-yn-1-yl)aminobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-(pent-4-yn-1-yl)aminobenzoic acid
• EN300-1450036
• 5-methyl-2-[(pent-4-yn-1-yl)amino]benzoic acid
• 1697320-92-5

• Inchi： 1S/C13H15NO2/c1-3-4-5-8-14-12-7-6-10(2)9-11(12)13(15)16/h1,6-7,9,14H,4-5,8H2,2H3,(H,15,16)
• InChI Key： UZHJWQPFYBMGGG-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)C=CC=1NCCCC#C)=O

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 49.3Ų

Additional information on 5-methyl-2-(pent-4-yn-1-yl)aminobenzoic acid

Introduction to 5-methyl-2-(pent-4-yn-1-yl)aminobenzoic acid (CAS No. 1697320-92-5)

5-methyl-2-(pent-4-yn-1-yl)aminobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1697320-92-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of aminobenzoic acids, which are widely recognized for their diverse biological activities and potential applications in medicinal chemistry. The unique structural features of 5-methyl-2-(pent-4-yn-1-yl)aminobenzoic acid, including the presence of a methyl group and a terminal alkyne moiety, contribute to its distinct chemical properties and make it a promising candidate for further exploration in drug discovery and synthetic chemistry.

The molecular structure of 5-methyl-2-(pent-4-yn-1-yl)aminobenzoic acid consists of a benzoic acid core substituted with an amino group at the 2-position and a pent-4-yne side chain at the 5-position. This arrangement imparts both steric and electronic effects that can influence its reactivity, solubility, and biological interactions. The benzoic acid moiety is well-documented for its antimicrobial, anti-inflammatory, and antioxidant properties, while the pent-4-yne group introduces additional functional diversity. Such structural characteristics make this compound an intriguing subject for investigating novel pharmacological pathways.

In recent years, there has been growing interest in developing new therapeutic agents that leverage the unique properties of heterocyclic compounds. 5-methyl-2-(pent-4-yn-1-yl)aminobenzoic acid fits into this category, as its molecular design suggests potential applications in modulating various biological processes. For instance, the presence of an amino group adjacent to the aromatic ring may facilitate hydrogen bonding interactions, which are crucial for enzyme inhibition or receptor binding. Similarly, the alkyne functionality can serve as a versatile handle for further chemical modifications, enabling the synthesis of derivatives with enhanced pharmacological profiles.

One of the most compelling aspects of 5-methyl-2-(pent-4-ynyl)aminobenzoic acid is its potential role in addressing unmet medical needs. Current research in medicinal chemistry emphasizes the importance of structurally diverse compounds that can interact with biological targets in novel ways. The combination of a benzoic acid scaffold with an alkyne substituent provides a unique chemical signature that may distinguish this compound from existing drugs on the market. This differentiation is particularly valuable in drug discovery pipelines where competitive edge is critical for success.

The synthesis of 5-methyl-2-(pent-ylnyl)aminobenzoic acid represents another area of interest within synthetic organic chemistry. The preparation of this compound requires careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one, making it feasible to produce sufficient quantities for preclinical testing. The development of scalable synthetic protocols is essential for advancing any promising candidate toward clinical application.

Recent studies have begun to explore the biological activity of 5-methyl-pentamethyleneamino-benzoic acid, highlighting its potential as a lead compound for drug development. Initial investigations suggest that this compound may exhibit inhibitory effects on certain enzymes or receptors implicated in inflammatory diseases, neurodegenerative disorders, or cancer. These findings are particularly exciting given the high unmet medical need associated with these conditions. Further preclinical studies are warranted to elucidate the precise mechanisms by which this compound exerts its effects and to assess its safety profile.

The structural versatility of 5-methyl-pentamethyleneamino-benzoic acid also makes it an attractive scaffold for generating libraries of derivatives through combinatorial chemistry or other high-throughput screening approaches. By systematically modifying various functional groups within the molecule, researchers can identify analogs with improved potency, selectivity, or pharmacokinetic properties. Such explorations are likely to yield novel compounds with therapeutic potential that could not be achieved through traditional synthetic methods alone.

In conclusion,5-methyl-pentamethyleneamino-benzoic acid (CAS No. 1697320-92_5) represents a promising avenue for innovation in pharmaceutical research due to its unique structural features and potential biological activities. Its molecular design offers opportunities for developing new treatments targeting various diseases while also serving as a platform for further chemical exploration. As our understanding of biochemical pathways continues to expand,this compound will undoubtedly play an important role in shaping future therapeutic strategies across multiple disciplines within medicine and biology.